Cas no 1171931-50-2 (2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)-)

• Product Name: 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)-
• CAS No: 1171931-50-2
• MF: C₈H₇FN₄O
• MW: 194.16578412056
• CID: 5320702
• Update Time: 2025-06-12

2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)-

• Inchi： 1S/C8H7FN4O/c1-14-7-3-2-5(4-6(7)9)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： TZVMKINXKIDFCM-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OC)C(F)=C2)N=NN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)-

Recent Advances in the Study of 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)- (CAS: 1171931-50-2)

The compound 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)- (CAS: 1171931-50-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its tetrazole core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by cyclization to form the tetrazole ring. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

Pharmacologically, 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)- has demonstrated notable activity as a modulator of inflammatory pathways. In vitro and in vivo studies have revealed its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are implicated in chronic inflammatory diseases. A recent preclinical study highlighted its efficacy in reducing inflammation in rodent models of arthritis, with a favorable safety profile compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Another promising avenue of research involves the compound's potential as an anticancer agent. Preliminary findings suggest that 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)- may induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited selective cytotoxicity against breast cancer cells while sparing normal cells, indicating its potential as a targeted therapy.

Despite these advancements, challenges remain in the development of 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)-. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring prodrug strategies and structural modifications to enhance its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 2H-Tetrazole, 5-(3-fluoro-4-methoxyphenyl)- (CAS: 1171931-50-2) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its synthetic accessibility, anti-inflammatory properties, and anticancer activity, paving the way for further investigation. As research progresses, this compound may emerge as a valuable candidate for the treatment of various diseases, underscoring the importance of continued exploration in this area.